Cas no 1807304-89-7 (Methyl 3-cyano-2-formyl-5-hydroxybenzoate)

• Product Name: Methyl 3-cyano-2-formyl-5-hydroxybenzoate
• CAS No: 1807304-89-7
• MF: C₁₀H₇NO₄
• MW: 205.166882753372
• CID: 4949719
• Update Time: 2025-06-21

Methyl 3-cyano-2-formyl-5-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-2-formyl-5-hydroxybenzoate

• Inchi： 1S/C10H7NO4/c1-15-10(14)8-3-7(13)2-6(4-11)9(8)5-12/h2-3,5,13H,1H3
• InChI Key： MYIOVBJQJNAIRM-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C=C(C#N)C=1C=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 306
• XLogP3: 0.6
• Topological Polar Surface Area: 87.4

Additional information on Methyl 3-cyano-2-formyl-5-hydroxybenzoate

Methyl 3-cyano-2-formyl-5-hydroxybenzoate (CAS No. 1807304-89-7): An Overview of Its Properties and Applications

Methyl 3-cyano-2-formyl-5-hydroxybenzoate (CAS No. 1807304-89-7) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its distinctive functional groups, including a cyano group, a formyl group, and a hydroxy group, which contribute to its reactivity and utility in diverse chemical reactions.

The molecular formula of Methyl 3-cyano-2-formyl-5-hydroxybenzoate is C10H8NO4, and it has a molecular weight of approximately 204.17 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, starting from readily available starting materials. One common synthetic route involves the condensation of 3-cyano-2-hydroxybenzaldehyde with methanol in the presence of an acid catalyst, followed by esterification to form the final product.

Recent research has focused on the potential applications of Methyl 3-cyano-2-formyl-5-hydroxybenzoate in the development of new pharmaceuticals. Studies have shown that this compound exhibits promising biological activities, including anti-inflammatory and antioxidant properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that Methyl 3-cyano-2-formyl-5-hydroxybenzoate can effectively inhibit the production of pro-inflammatory cytokines in vitro, suggesting its potential as a therapeutic agent for inflammatory diseases.

In addition to its biological activities, Methyl 3-cyano-2-formyl-5-hydroxybenzoate has also been explored for its use in materials science. The presence of multiple functional groups makes it an attractive candidate for the synthesis of advanced materials with tailored properties. For example, researchers at the University of California have developed novel polymers incorporating Methyl 3-cyano-2-formyl-5-hydroxybenzoate as a monomer unit, resulting in materials with enhanced mechanical strength and thermal stability.

The physical properties of Methyl 3-cyano-2-formyl-5-hydroxybenzoate are also noteworthy. It is a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its solubility characteristics make it suitable for various chemical reactions and formulations. The compound has a melting point ranging from 145 to 147°C, which is an important parameter for its handling and storage.

Safety considerations are essential when working with any chemical compound. While Methyl 3-cyano-2-formyl-5-hydroxybenzoate is not classified as a hazardous material under current regulations, it is important to handle it with care to avoid potential risks such as skin irritation or inhalation hazards. Proper personal protective equipment (PPE) should be used during handling, and appropriate safety protocols should be followed in laboratory settings.

In conclusion, Methyl 3-cyano-2-formyl-5-hydroxybenzoate (CAS No. 1807304-89-7) is a multifaceted compound with a wide range of potential applications. Its unique chemical structure and functional groups make it an attractive candidate for further research and development in pharmaceuticals, materials science, and other fields. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.